Cas no 17142-77-7 (Benzothiazole,2-ethyl-6-methoxy-)

• Product Name: Benzothiazole,2-ethyl-6-methoxy-
• CAS No: 17142-77-7
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 122123
• PubChem ID: 638564
• Update Time: 2025-04-18

Benzothiazole,2-ethyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-ethyl-6-methoxy-
• 2-Ethyl-6-methoxy-1,3-benzothiazole
• Benzothiazole, 2-ethyl-6-methoxy- (8CI,9CI)
• 2-Aethyl-6-isopropyl-phenol
• 2-Aethyl-6-methoxybenzthiazol
• 2-ETHYL-6-(PROPAN-2-YL)PHENOL
• 2-ethyl-6-isopropyl-phenol
• 2-Ethyl-6-isopropylphenol
• 2-ethyl-6-methoxy-benzothiazole
• AC1MI9WI
• BRN 3236557
• CHEMBL29355
• LS-104631
• MB01991
• Phenol, 2-ethyl-6-isopropyl-
• SureCN4459158
• FT-0706794
• InChI=1/C10H11NOS/c1-3-10-11-8-5-4-7(12-2)6-9(8)13-10/h4-6H,3H2,1-2H
• benzothiazole, 2-ethyl-6-methoxy-
• SCHEMBL5351987
• 17142-77-7
• AKOS006307467

• Inchi： 1S/C10H11NOS/c1-3-10-11-8-5-4-7(12-2)6-9(8)13-10/h4-6H,3H2,1-2H3
• InChI Key： FODBYDGJZCABRE-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles